Cas no 2171891-60-2 (5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171891-60-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5566577
• PubChem ID: 165594222
• Update Time: 2025-07-17

5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2171891-60-2
• 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594935

• Inchi： 1S/C11H19N3O2/c1-8(2)9(3)14-11(5-6-16-4)10(7-15)12-13-14/h7-9H,5-6H2,1-4H3
• InChI Key： BSCCWFFJVTYROZ-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C=O)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Additional information on 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171891-60-2)

The compound 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171891-60-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The presence of a methoxyethyl and a 3-methylbutan-2-yl group in the structure of 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde enhances its lipophilicity and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including click chemistry, to efficiently produce this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits notable activity against a range of biological targets. Preliminary results suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, positioning it as a potential lead compound for the development of anti-inflammatory agents. Additionally, its structural similarity to known bioactive triazoles has prompted investigations into its anticancer properties, with early findings indicating selective cytotoxicity against certain cancer cell lines.

Further research is underway to elucidate the compound's mechanism of action and optimize its pharmacological profile. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify key structural modifications that could enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(2-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171891-60-2) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity warrant further exploration, with the potential to address unmet medical needs in inflammation and oncology. Continued research and development efforts will be crucial in unlocking the full therapeutic potential of this compound.